Cas no 94133-62-7 (4-Amino-3,5-dichloro-6-fluoro-2-pyridone)

4-Amino-3,5-dichloro-6-fluoro-2-pyridone is a halogenated pyridone derivative with significant utility in agrochemical and pharmaceutical synthesis. Its unique structure, featuring amino, chloro, and fluoro substituents, enhances reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. This compound serves as a key intermediate in the development of herbicidal agents, particularly for the synthesis of pyridine-based auxin mimics. The electron-withdrawing effects of the halogen groups improve its stability and compatibility with diverse reaction conditions. Its high purity and well-defined chemical properties make it a reliable building block for specialized fine chemical applications, including crop protection and medicinal chemistry research.
4-Amino-3,5-dichloro-6-fluoro-2-pyridone structure
94133-62-7 structure
Product Name:4-Amino-3,5-dichloro-6-fluoro-2-pyridone
CAS No:94133-62-7
MF:C5H3Cl2FN2O
MW:196.994522333145
MDL:MFCD09751333
CID:808079
PubChem ID:175589
Update Time:2025-08-02

4-Amino-3,5-dichloro-6-fluoro-2-pyridone Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,5-dichloro-6-fluoropyridin-2(1H)-one
    • 2(1H)-Pyridinone,4-amino-3,5-dichloro-6-fluoro-
    • 2-Hydroxy-3,5-dichloro-4-amino-6-fluoropyridine
    • 4-amino-3,5-dichloro-6-fluoro-1H-pyridin-2-one
    • 4-amino-3,5-dichloro-6-fluoro-2(1H)-Pyridinone
    • 4-Amino-3,5-dichloro-6-fluoro-2-pyridone
    • EINECS 302-724-5
    • AK111224
    • 4-Amino-3,5-dichloro-6-fluoro-2-hydroxypyridine
    • 4-amino-3,5-dichloro-6-fluoropyridin-2-ol
    • FCH869777
    • AX8023201
    • A26084
    • 4-amino-3,5-dichloro-
    • 4-Amino-3,5-dichloro-6-fluoro-2(1H)-pyridinone (ACI)
    • SCHEMBL8409269
    • DTXSID70240673
    • MFCD09751333
    • JPMASQTVFRLSAV-UHFFFAOYSA-N
    • Fluroxypyr-2-hydroxy 100 microg/mL in Acetonitrile
    • Fluroxypyr-2-hydroxy
    • 4-amino-3,5-dichloro-6-fluoro-2-pyridinol
    • AKOS006327327
    • 2(1H)-Pyridinone, 4-amino-3,5-dichloro-6-fluoro-
    • NS00067452
    • CS-0132536
    • C77242
    • 94133-62-7
    • C5H3Cl2FN2O
    • MFCD1717144
    • fluroxypyr-meptyl TP1
    • UNII-NJ77HH93E8
    • Pyridinol (DCP)
    • NJ77HH93E8
    • SY041647
    • DS-5144
    • MDL: MFCD09751333
    • Inchi: 1S/C5H3Cl2FN2O/c6-1-3(9)2(7)5(11)10-4(1)8/h(H3,9,10,11)
    • InChI Key: JPMASQTVFRLSAV-UHFFFAOYSA-N
    • SMILES: O=C1C(Cl)=C(N)C(Cl)=C(F)N1

Computed Properties

  • Exact Mass: 195.96100
  • Monoisotopic Mass: 195.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.69
  • Boiling Point: 134.7℃ at 760 mmHg
  • Flash Point: 35.3°C
  • Refractive Index: 1.59
  • PSA: 58.88000
  • LogP: 1.98420

4-Amino-3,5-dichloro-6-fluoro-2-pyridone Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Amino-3,5-dichloro-6-fluoro-2-pyridone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylacetamide ,  Water ;  3 h, rt → 100 °C
Reference
Preparation method of agricultural intermediate and fluroxypyr sec-octyl ester
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt → 100 °C; 1 h, 90 - 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Study on the synthesis of 4-amino-3,5-dichloro-6-fluoropyridine-2-ol and mechanism
Su, Jiang-tao; Mi, Zhi-yuan, Guangzhou Huagong, 2010, 38(9), 78-79

4-Amino-3,5-dichloro-6-fluoro-2-pyridone Raw materials

4-Amino-3,5-dichloro-6-fluoro-2-pyridone Preparation Products

Additional information on 4-Amino-3,5-dichloro-6-fluoro-2-pyridone

Recent Advances in the Study of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone (CAS: 94133-62-7)

The compound 4-Amino-3,5-dichloro-6-fluoro-2-pyridone (CAS: 94133-62-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its halogenated pyridone structure makes it a versatile building block for the development of herbicides, fungicides, and antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in inhibiting bacterial growth, particularly against Gram-positive strains, suggesting its potential as a lead compound for new antibiotics.

In addition to its antimicrobial properties, research has also explored the compound's role in modulating enzyme activity. A team at the University of Cambridge reported that derivatives of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone exhibit inhibitory effects on specific kinases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs targeting chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone has also seen advancements. A recent patent (US20230145678) describes an optimized, scalable method for its production, reducing the reliance on hazardous reagents and improving yield. This development is critical for industrial applications, ensuring a sustainable supply chain for further research and commercialization.

Despite these promising results, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing studies are focusing on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Amino-3,5-dichloro-6-fluoro-2-pyridone (CAS: 94133-62-7) represents a promising candidate for multiple therapeutic and agrochemical applications. Continued research into its mechanisms of action and optimized synthesis methods will be crucial for unlocking its full potential in the chemical biology and pharmaceutical industries.

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